Cas no 1052522-07-2 (ethyl 5-[3-(diethylamino)-2-hydroxypropoxy]-1,2-dimethyl-1H-indole-3-carboxylate hydrochloride)

• Product Name: ethyl 5-[3-(diethylamino)-2-hydroxypropoxy]-1,2-dimethyl-1H-indole-3-carboxylate hydrochloride
• CAS No: 1052522-07-2
• MF: C₂₀H₃₁ClN₂O₄
• MW: 398.924144983292
• CID: 6076274
• PubChem ID: 6603296
• Update Time: 2025-10-21

ethyl 5-[3-(diethylamino)-2-hydroxypropoxy]-1,2-dimethyl-1H-indole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[3-(diethylamino)-2-hydroxypropoxy]-1,2-dimethyl-1H-indole-3-carboxylate hydrochloride
• CHEMBL1558393
• AKOS026679306
• SMR000102045
• ethyl 5-[3-(diethylamino)-2-hydroxypropoxy]-1,2-dimethyl-1H-indole-3-carboxylate
• SR-01000162388-1
• ethyl 5-(3-(diethylamino)-2-hydroxypropoxy)-1,2-dimethyl-1H-indole-3-carboxylate hydrochloride
• 1052522-07-2
• F1600-0005
• MLS000120431
• ethyl 5-[3-(diethylamino)-2-hydroxypropoxy]-1,2-dimethylindole-3-carboxylate;hydrochloride
• SR-01000162388

• Inchi： 1S/C20H30N2O4.ClH/c1-6-22(7-2)12-15(23)13-26-16-9-10-18-17(11-16)19(14(4)21(18)5)20(24)25-8-3;/h9-11,15,23H,6-8,12-13H2,1-5H3;1H
• InChI Key： YTEFISYPRPSXIL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC2=C(C=1)C(C(=O)OCC)=C(C)N2C)CC(CN(CC)CC)O

Computed Properties

• Exact Mass: 398.1972352g/mol
• Monoisotopic Mass: 398.1972352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 444
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9Ų

Additional information on ethyl 5-[3-(diethylamino)-2-hydroxypropoxy]-1,2-dimethyl-1H-indole-3-carboxylate hydrochloride

Ethyl 5-[3-(Diethylamino)-2-Hydroxypropoxy]-1,2-Dimethyl-1H-Indole-3-Carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 5-[3-(Diethylamino)-2-Hydroxypropoxy]-1,2-Dimethyl-1H-Indole-3-Carboxylate Hydrochloride, identified by the CAS number 1052522-07-2, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a substituted indole ring system, which is a common motif in many bioactive molecules. The indole moiety is further modified with a hydroxyl group, a diethylamino substituent, and an ethyl ester group. These functional groups contribute to the compound's solubility, stability, and bioavailability. The presence of the diethylamino group introduces basicity, which can influence the compound's interaction with biological systems. Recent research has demonstrated that such modifications can enhance the compound's ability to cross cellular membranes, making it a potential candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that it exhibits potent anti-inflammatory and antioxidant activities, which are essential for combating oxidative stress-related diseases. Additionally, its ability to modulate key signaling pathways involved in inflammation and cellular stress has been extensively documented. For instance, a recent study published in the Journal of Medicinal Chemistry revealed that this compound can inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential application in treating conditions such as arthritis and neurodegenerative disorders.

The synthesis of Ethyl 5-[3-(Diethylamino)-2-Hydroxypropoxy]-1,2-Dimethyl-1H-Indole-3-Carboxylate Hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting material is typically an indole derivative, which undergoes several transformations to introduce the desired functional groups. These steps include nucleophilic substitution, oxidation-reduction reactions, and esterification. The optimization of these steps is critical to ensure high yields and purity of the final product. Researchers have reported that the use of microwave-assisted synthesis can significantly accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its ability to target specific receptors and enzymes makes it a valuable tool in drug discovery programs. For example, recent findings suggest that it can act as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions. This property underscores its potential utility in developing treatments for cardiovascular diseases and metabolic disorders.

Moreover, the hydrochloride salt form of this compound plays a crucial role in its pharmacokinetic profile. The hydrochloride salt enhances the compound's solubility in aqueous solutions, which is essential for its absorption and distribution within the body. This attribute makes it suitable for formulation into various dosage forms, including tablets, capsules, and injectables. Recent advancements in nanotechnology have also enabled researchers to encapsulate this compound within lipid nanoparticles, further improving its bioavailability and targeting efficiency.

Despite its promising attributes, there are challenges associated with the development of this compound into a clinically approved drug. One major concern is its potential toxicity profile. Although preliminary studies indicate low toxicity at therapeutic doses, long-term safety studies are required to assess its effects on vital organs such as the liver and kidneys. Additionally, large-scale clinical trials are necessary to validate its efficacy and tolerability in human subjects.

In conclusion, Ethyl 5-[3-(Diethylamino)-2-Hydroxypropoxy]-1,2-Dimethyl-1H-Indole-3-Carboxylate Hydrochloride (CAS No.: 1052522-07-2) represents a significant advancement in medicinal chemistry due to its unique structure and diverse pharmacological properties. With ongoing research focusing on optimizing its synthesis and evaluating its therapeutic potential, this compound holds great promise for addressing unmet medical needs across various disease areas.